5-(Benzyloxy)-2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde
Description
Properties
Molecular Formula |
C17H16O3 |
|---|---|
Molecular Weight |
268.31 g/mol |
IUPAC Name |
2-methyl-5-phenylmethoxy-2,3-dihydro-1-benzofuran-6-carbaldehyde |
InChI |
InChI=1S/C17H16O3/c1-12-7-14-8-16(15(10-18)9-17(14)20-12)19-11-13-5-3-2-4-6-13/h2-6,8-10,12H,7,11H2,1H3 |
InChI Key |
JPGITPONTOQBKW-UHFFFAOYSA-N |
Canonical SMILES |
CC1CC2=CC(=C(C=C2O1)C=O)OCC3=CC=CC=C3 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-(Benzyloxy)-2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde can be achieved through several synthetic routes. One common method involves the condensation of 2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde with benzyl alcohol in the presence of an acid catalyst. The reaction typically proceeds under reflux conditions, and the product is purified by recrystallization or column chromatography.
Another approach involves the use of Suzuki–Miyaura coupling reactions, where a boronic ester is reacted with a halogenated benzofuran derivative in the presence of a palladium catalyst.
Industrial Production Methods
Industrial production of 5-(Benzyloxy)-2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde may involve large-scale batch or continuous flow processes. The choice of method depends on factors such as the desired scale of production, cost, and environmental considerations. Optimization of reaction conditions, such as temperature, pressure, and catalyst loading, is crucial to achieve high efficiency and yield in industrial settings.
Chemical Reactions Analysis
Types of Reactions
5-(Benzyloxy)-2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde undergoes various chemical reactions, including:
Substitution: The benzyloxy group can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)
Reduction: Sodium borohydride (NaBH₄), lithium aluminum hydride (LiAlH₄)
Substitution: Nucleophiles such as amines, thiols, or halides
Major Products Formed
Oxidation: 5-(Benzyloxy)-2-methyl-2,3-dihydro-1-benzofuran-6-carboxylic acid
Reduction: 5-(Benzyloxy)-2-methyl-2,3-dihydro-1-benzofuran-6-methanol
Substitution: Various substituted benzofuran derivatives depending on the nucleophile used
Scientific Research Applications
Unfortunately, the provided search results do not offer comprehensive information specifically on the applications of "5-(Benzyloxy)-2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde." However, the search results do provide some context and related information that can be pieced together.
Basic Information
- Chemical Structure and Formula 5-(Benzyloxy)-2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde has the molecular formula and a molecular weight of 268.31 .
- Related Compounds This compound is a derivative of dihydrobenzofuran-carbaldehyde, and it is related to chromane derivatives . These compounds have been investigated as inhibitors of salicylate synthase from M. tuberculosis .
Potential Applications and Research Areas
- Synthesis of Chromane Derivatives : Research has used 5-(Benzyloxy)-2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde in the synthesis of chromane derivatives . These derivatives are of interest as inhibitors of salicylate synthase in M. tuberculosis .
- Protecting Group Chemistry : The benzyloxy group can be removed using reagents like BCl3, which suggests its utility in protecting group strategies in organic synthesis .
- Antimicrobial Activity : Pyrazole derivatives, which can be structurally related, have shown antibacterial and antifungal activities .
Mechanism of Action
The mechanism of action of 5-(Benzyloxy)-2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde involves its interaction with specific molecular targets and pathways. The benzyloxy group and the aldehyde moiety play crucial roles in its reactivity and binding affinity. The compound may exert its effects through the modulation of enzyme activity, receptor binding, or interaction with cellular components .
Comparison with Similar Compounds
Table 1: Key Structural Features of Analogues
Key Observations:
Methoxy and hydroxy substituents (e.g., 51939-71-0, 56172-36-2) improve hydrogen-bonding capacity, favoring crystallinity and solubility in polar solvents .
Core Structure Differences :
- The 2,3-dihydrobenzofuran core in the target compound introduces partial saturation, reducing aromaticity and increasing conformational flexibility compared to fully aromatic benzofurans (e.g., 56172-36-2) .
- Chroman-based analogues (e.g., 69999-15-1) feature a saturated pyran ring, further altering electronic properties and steric profiles .
Functional Group Reactivity :
- The carbaldehyde group in the target compound is highly reactive, enabling nucleophilic additions (e.g., forming hydrazones or oximes), unlike carboxylic acid derivatives (e.g., 51939-71-0), which are better suited for salt formation or esterification .
Q & A
Q. What synthetic strategies are commonly employed to synthesize 5-(Benzyloxy)-2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde, and how do reaction parameters influence product purity?
The synthesis typically involves multi-step reactions, including benzylation, cyclization, and oxidation. For example, benzyloxy groups can be introduced via nucleophilic substitution using benzyl halides under basic conditions (e.g., NaH in THF) . Cyclization of intermediates into the dihydrobenzofuran core often employs acid catalysis or thermal conditions. Key factors affecting purity include:
- Reagent stoichiometry : Excess benzylating agents may lead to byproducts.
- Temperature control : Overheating during cyclization can degrade sensitive aldehyde groups.
- Workup procedures : Column chromatography (silica gel, ethyl acetate/hexane gradients) is critical for isolating the aldehyde product from unreacted precursors .
Q. Which spectroscopic and chromatographic methods are optimal for characterizing this compound?
- NMR spectroscopy : and NMR are essential for confirming the benzyloxy group (δ ~4.9–5.1 ppm for OCHPh), the dihydrobenzofuran methyl group (δ ~1.4–1.6 ppm), and the aldehyde proton (δ ~9.8–10.1 ppm) .
- Mass spectrometry : High-resolution ESI-MS or EI-MS can verify the molecular ion ([M+H]) and fragmentation patterns.
- HPLC : Reverse-phase C18 columns with UV detection (λ = 254 nm) assess purity, especially for oxidation-sensitive aldehydes .
Advanced Research Questions
Q. How can crystallographic data resolve structural ambiguities in derivatives of this compound?
Single-crystal X-ray diffraction (SC-XRD) provides unambiguous confirmation of the dihydrobenzofuran ring conformation and substituent orientations. For example:
- SHELX refinement : The SHELXL program is widely used to refine crystallographic models, particularly for small molecules. It accounts for anisotropic displacement parameters and validates hydrogen bonding or π-π stacking interactions .
- Data contradiction : Discrepancies in bond lengths or angles between computational (DFT) and experimental (SC-XRD) data may arise from crystal packing effects, which require careful analysis using software like Olex2 or Mercury .
Q. What strategies mitigate competing side reactions during the synthesis of benzofuran derivatives with electron-withdrawing groups?
The aldehyde group’s electrophilicity can trigger undesired aldol condensation or oxidation. Mitigation approaches include:
- Protecting groups : Temporary protection of the aldehyde (e.g., acetal formation) during benzylation or cyclization steps .
- Low-temperature reactions : Conducting oxidations (e.g., Swern or PCC-mediated) below 0°C minimizes overoxidation to carboxylic acids .
- Catalytic additives : Using radical inhibitors (e.g., BHT) prevents polymerization of benzofuran intermediates .
Q. How can researchers validate the biological activity of this compound against conflicting in vitro/in vivo data?
- Dose-response assays : Repetition under standardized conditions (e.g., fixed pH, temperature) reduces variability in IC values.
- Metabolic stability studies : LC-MS/MS analysis of plasma samples identifies degradation products that may explain reduced in vivo efficacy .
- Structural analogs : Comparing activity across derivatives (e.g., methyl vs. benzyl substitutions) isolates pharmacophore contributions .
Q. What computational tools predict the reactivity of the aldehyde group in further functionalization?
- DFT calculations : Gaussian or ORCA software models transition states for nucleophilic additions (e.g., Grignard reactions) and predicts regioselectivity.
- Molecular docking : AutoDock Vina evaluates steric hindrance around the aldehyde in enzyme-binding pockets, guiding derivatization for target specificity .
Data Contradiction Analysis
Q. How should researchers address discrepancies in reported 1H^1H1H NMR chemical shifts for this compound?
- Solvent effects : Compare data acquired in the same solvent (e.g., CDCl vs. DMSO-d shifts aldehyde protons upfield).
- Dynamic processes : Variable-temperature NMR can detect rotameric equilibria in the benzyloxy group, which broaden or split peaks .
- Impurity interference : Re-examining integration ratios or using 2D NMR (COSY, HSQC) confirms assignments .
Q. What experimental controls ensure reproducibility in catalytic asymmetric syntheses of this compound?
- Chiral HPLC : Validates enantiomeric excess (ee) using columns like Chiralpak IA/IB.
- Catalyst screening : Testing multiple chiral ligands (e.g., BINOL-derived phosphoric acids) identifies optimal stereoselectivity .
- In situ monitoring : ReactIR tracks reaction progress and detects intermediate racemization .
Methodological Tables
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
